Cas no 1627928-36-2 (4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole)
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[3,2-b]pyridine, 3-bromo-6-(3,5-dimethyl-4-isoxazolyl)-
- 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole
-
- Inchi: 1S/C12H10BrN3O/c1-6-11(7(2)17-16-6)8-3-10-12(15-4-8)9(13)5-14-10/h3-5,14H,1-2H3
- InChI Key: MOTDRLRHGSLWMN-UHFFFAOYSA-N
- SMILES: C12C(Br)=CNC1=CC(C1=C(C)ON=C1C)=CN=2
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0635-100MG |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole |
1627928-36-2 | 95% | 100MG |
¥ 1,280.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0635-250MG |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole |
1627928-36-2 | 95% | 250MG |
¥ 2,052.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0635-500MG |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole |
1627928-36-2 | 95% | 500MG |
¥ 3,418.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0635-1G |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole |
1627928-36-2 | 95% | 1g |
¥ 5,121.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0635-5G |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole |
1627928-36-2 | 95% | 5g |
¥ 15,364.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0635-10G |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole |
1627928-36-2 | 95% | 10g |
¥ 25,608.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0635-100mg |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole |
1627928-36-2 | 95% | 100mg |
¥1280.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0635-250mg |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole |
1627928-36-2 | 95% | 250mg |
¥2052.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0635-500mg |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole |
1627928-36-2 | 95% | 500mg |
¥3419.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJD0635-1g |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole |
1627928-36-2 | 95% | 1g |
¥5121.0 | 2024-04-23 |
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole
Introduction to 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole (CAS No. 1627928-36-2)
4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of fused heterocycles, combining a pyrrolopyridine core with an isoxazole moiety, which makes it a promising candidate for further exploration in drug discovery and development. The presence of a bromo substituent at the 3-position of the pyrrolopyridine ring enhances its reactivity, making it a valuable scaffold for medicinal chemists seeking to develop novel bioactive molecules.
The CAS No. 1627928-36-2 uniquely identifies this compound in scientific literature and databases, facilitating its recognition and study by researchers worldwide. The molecular structure of 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole consists of a pyrrolopyridine ring system connected to an isoxazole ring via an amide linkage. The dimethyl groups at the 3 and 5 positions of the isoxazole ring contribute to the steric and electronic properties of the molecule, influencing its interactions with biological targets.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The structural motif of 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole has shown promise in preliminary studies as a scaffold for designing molecules with potential pharmacological activity. Specifically, the pyrrolopyridine core is known to be present in several bioactive compounds that interact with protein kinases and other enzymes involved in cellular signaling pathways.
One of the most compelling aspects of this compound is its ability to modulate enzyme activity through non-covalent interactions. The bromo substituent at the 3-position of the pyrrolopyridine ring can serve as a docking point for hydrogen bonding or π-stacking interactions with target proteins. Additionally, the electron-withdrawing nature of the bromine atom can influence the electronic distribution within the molecule, potentially enhancing its binding affinity to biological targets. These features make 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole an attractive candidate for further optimization towards therapeutic applications.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole with high precision. These studies have revealed that the compound can effectively bind to active sites of enzymes such as tyrosine kinases and serine/threonine kinases, which are implicated in various diseases. By leveraging these insights, medicinal chemists can design derivatives of this compound with improved selectivity and potency.
The synthesis of 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole presents an interesting challenge due to its complex heterocyclic structure. However, modern synthetic methodologies have made significant progress in facilitating the construction of such molecules. For instance, transition-metal-catalyzed cross-coupling reactions have been widely used to introduce functional groups into pyrrolopyridine scaffolds efficiently. Additionally, palladium-catalyzed reactions have enabled the formation of carbon-carbon bonds that are crucial for building the desired molecular framework.
In terms of biological activity, early studies on 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain kinases by competing with ATP for binding sites on these enzymes. This mechanism suggests that it could be developed into a kinase inhibitor for therapeutic use. Furthermore, its ability to interact with other biological targets such as transcription factors and ion channels remains an area of active investigation.
The potential applications of 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole extend beyond kinase inhibition. Its structural features make it a versatile scaffold for designing molecules that can modulate various cellular processes. For example, derivatives of this compound could be explored as inhibitors of phosphodiesterases or as modulators of G-protein coupled receptors (GPCRs). The diversity of possible biological activities underscores the importance of further research into this class of compounds.
One particularly exciting aspect of studying compounds like 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole is their potential for developing next-generation therapeutics. As drug resistance becomes an increasingly significant challenge in treating diseases such as cancer and infectious disorders, there is a pressing need for novel compounds that can overcome existing limitations. The unique structural features and biological activities associated with this compound make it a valuable asset in the quest for new treatments.
The development process from initial discovery to clinical application involves multiple stages of testing and optimization. In vitro assays are typically performed first to assess the biological activity and selectivity of candidate compounds like 4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole. These assays help identify promising leads that can then be advanced into more complex preclinical studies.
In conclusion,4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-ylyl)-dimethyl-isoxazole (CAS No. 1627928-36-2) represents a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features and preliminary biological activities make it an attractive candidate for further exploration by medicinal chemists and biologists alike.
1627928-36-2 (4-(3-bromo-1H-pyrrolo[3,2-b]pyridin-6-yl)-3,5-dimethyl-isoxazole) Related Products
- 850832-46-1(PYRIDINE, 3-[4-(4-BROMOPHENYL)-5-METHYL-3-ISOXAZOLYL]-)
- 1627925-75-0(3,5-Dimethyl-4-(1H-pyrrolo[3,2-b]pyridin-6-yl)isoxazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)